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Cat. No.: B1287810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known chemical properties of 4-
Bromo-1-methylindolin-2-one. Due to the limited availability of public domain data for this

specific isomer, this document focuses on presenting the confirmed structural and basic

physical information. It is important to note that detailed experimental data on properties such

as melting point, boiling point, and solubility, as well as comprehensive spectral analyses and

biological activity, are not readily available in the reviewed literature. This guide serves as a

foundational document summarizing the existing knowledge and highlighting areas where

further experimental investigation is required.

Chemical Identity and Physical Properties
4-Bromo-1-methylindolin-2-one is a halogenated derivative of 1-methylindolin-2-one. Its core

structure consists of a bicyclic indolinone system with a bromine atom substituted at the 4-

position of the benzene ring and a methyl group attached to the nitrogen atom.

Table 1: General and Physical Properties of 4-Bromo-1-methylindolin-2-one
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Property Value Source

Molecular Formula C₉H₈BrNO [1][2]

Molecular Weight 226.07 g/mol [1][3]

CAS Number 884855-68-9 [1]

Appearance Grey solid [1]

Storage Temperature Room temperature [1]

Note: Quantitative experimental data for melting point, boiling point, and solubility in various

solvents are not available in the reviewed literature. A predicted boiling point for the related, but

structurally different, compound 4-BROMO-1-METHYL-1H-INDOLE is 300.9±15.0 °C[4].

Spectral Data
While commercial suppliers indicate the availability of spectral data for 4-Bromo-1-
methylindolin-2-one, the actual spectra or detailed peak information are not publicly

accessible in the reviewed search results[5]. For research purposes, it is recommended to

acquire the compound from a reputable supplier who can provide a certificate of analysis with

detailed spectral data.

Table 2: Available Spectral Information

Spectrum Type Availability

¹H NMR
Indicated as available from commercial

suppliers[5]

¹³C NMR
Indicated as available from commercial

suppliers[5]

Infrared (IR)
Indicated as available from commercial

suppliers[5]

Mass Spectrometry (MS)
Indicated as available from commercial

suppliers[5]
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Synthesis
A specific and detailed experimental protocol for the synthesis of 4-Bromo-1-methylindolin-2-
one is not available in the reviewed public literature. However, a method for the synthesis of

the isomeric compound, 5-Bromo-1-methylindolin-2-one, has been reported and may serve as

a starting point for the development of a synthetic route to the 4-bromo isomer[6].

Experimental Protocol for a Related Isomer: Synthesis of 5-Bromo-1-methylindolin-2-one[6]

This protocol describes the synthesis of the 5-bromo isomer and may be adaptable for the

synthesis of 4-Bromo-1-methylindolin-2-one, likely requiring a different starting material (e.g.,

4-bromo-substituted aniline derivative).

Starting Material: 1-Methylindolin-2-one (0.50 g)

Reagent: N-Bromosuccinimide (NBS) (0.60 g)

Solvent: Acetonitrile (10 ml)

Procedure:

Dissolve 1-Methylindolin-2-one in acetonitrile.

Cool the mixture to 263 K (-10 °C).

Slowly add a solution of NBS in acetonitrile.

Stir the reaction mixture for 24 hours.

Pour the mixture into ice water and stir for an additional hour.

Extract the product with chloroform.

Dry the organic layer over Na₂SO₄.

Remove the solvent under reduced pressure.

Purify the crude product by recrystallization from ethanol.
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Yield: 76% (for 5-Bromo-1-methylindolin-2-one)

Logical Workflow for Potential Synthesis Adaptation

Potential Synthesis Adaptation Workflow
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Caption: A hypothetical workflow for the synthesis of 4-Bromo-1-methylindolin-2-one.

Biological Activity
There is no specific information available in the reviewed public literature regarding the

biological activity, mechanism of action, or associated signaling pathways of 4-Bromo-1-
methylindolin-2-one.

However, the indolin-2-one scaffold is a well-known privileged structure in medicinal chemistry,

with various derivatives exhibiting a wide range of biological activities, including but not limited

to, anticancer, anti-inflammatory, and antimicrobial properties[6][7][8]. The biological effects of

these compounds are highly dependent on the nature and position of the substituents on the

indolinone core.

General Biological Activities of Indolin-2-one Derivatives

General Biological Activities of Indolin-2-one Scaffold

Indolin-2-one
Scaffold

Anticancer Anti-inflammatory Antimicrobial Other Activities

Click to download full resolution via product page

Caption: Common biological activities associated with the indolin-2-one chemical scaffold.

Given the lack of specific data, any research into the biological effects of 4-Bromo-1-
methylindolin-2-one would represent a novel investigation into its potential therapeutic

applications.
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Conclusion and Future Directions
4-Bromo-1-methylindolin-2-one is a chemical entity for which basic identifying information is

available. However, there is a significant lack of publicly accessible, in-depth experimental

data. To fully characterize this compound for research and development purposes, the following

experimental work is necessary:

Determination of Physicochemical Properties: Experimental measurement of the melting

point, boiling point, and solubility in a range of pharmaceutically relevant solvents.

Comprehensive Spectral Analysis: Acquisition and interpretation of ¹H NMR, ¹³C NMR, IR,

and high-resolution mass spectrometry data to confirm the structure and purity.

Development of a Synthetic Protocol: Elucidation and optimization of a reliable and scalable

synthetic route.

Biological Screening: A comprehensive evaluation of the biological activity of 4-Bromo-1-
methylindolin-2-one in various in vitro and in vivo models to explore its therapeutic

potential.

This technical guide underscores the current knowledge gap and provides a framework for the

systematic investigation of 4-Bromo-1-methylindolin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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